Cas no 1806236-99-6 (6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1806236-99-6
• MF: C₇H₂F₅IN₂O₃
• MW: 383.998871326447
• CID: 4814572
• Update Time: 2025-06-20

6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F5IN2O3/c8-5(9)2-1-3(18-7(10,11)12)4(15(16)17)6(13)14-2/h1,5H
• InChI Key： OQNVCKOVOWJFHG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine

Introduction to 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806236-99-6)

6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1806236-99-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and nitro substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine consists of a pyridine core substituted with an iodo group at the 2-position, a nitro group at the 3-position, a difluoromethyl group at the 6-position, and a trifluoromethoxy group at the 4-position. This arrangement of functional groups imparts distinct reactivity and electronic characteristics to the molecule, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms, in particular, is noteworthy, as fluorine substitution can significantly influence the metabolic stability, bioavailability, and binding affinity of pharmaceutical compounds.

In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. The combination of electron-withdrawing groups such as the nitro and iodo substituents, along with electron-donating groups like the trifluoromethoxy and difluoromethyl groups, creates a molecular framework that is both electronically diverse and structurally complex. Such complexity often translates into enhanced binding interactions with biological targets, making these compounds promising candidates for further investigation.

One of the most compelling aspects of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine is its potential utility as a building block in the synthesis of more complex therapeutic molecules. The iodine atom at the 2-position provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to construct biaryl structures. Additionally, the nitro group can be reduced to an amine or converted into other functional moieties, offering multiple pathways for derivatization.

The pharmaceutical relevance of this compound is further underscored by its structural similarity to known bioactive agents. Pyridine derivatives are prevalent in approved drugs across various therapeutic categories, including antiviral, anticancer, and anti-inflammatory agents. By leveraging the scaffold of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine, researchers can explore novel analogs with tailored pharmacological profiles. For instance, modifications to the fluorinated substituents may enhance metabolic stability or improve membrane permeability, while alterations to the nitro group could modulate receptor binding affinity.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can alter electronic distributions, leading to changes in both potency and selectivity. In particular, trifluoromethoxy groups have been shown to enhance binding interactions with certain protein targets due to their ability to engage hydrophobic pockets or participate in dipole-dipole interactions. Similarly, difluoromethyl groups are often incorporated into drug candidates to improve metabolic resistance against oxidative degradation.

The synthesis of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine presents an interesting challenge for synthetic chemists. Given its complex substitution pattern, multiple synthetic routes may be explored to achieve optimal yield and purity. One possible approach involves a multi-step sequence starting from commercially available pyridine precursors. For example, nitration followed by halogenation could introduce the necessary substituents at strategic positions on the pyridine ring. Subsequent functional group transformations would then yield the target compound.

The role of computational chemistry in designing and optimizing synthetic strategies cannot be overstated. Molecular modeling techniques can predict reaction outcomes and guide experimental design by providing insights into steric hindrance, electronic effects, and potential intermediates. In the case of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine, computational studies could help identify optimal reaction conditions or suggest alternative synthetic pathways that might not be immediately apparent from empirical data alone.

Once synthesized, 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine can be subjected to biological evaluation to assess its potential therapeutic value. High-throughput screening (HTS) techniques allow for rapid testing against large libraries of biological targets, enabling identification of compounds with promising activity profiles. Additionally, structure-based drug design approaches leverage crystallographic data or computational models to rationalize observed biological effects and guide further optimization efforts.

The versatility of this compound also extends beyond pharmaceutical applications. Its unique structural features make it a valuable tool in materials science and agrochemical research. For instance, fluorinated pyridines have been explored as components in liquid crystals or organic semiconductors due to their ability to influence molecular packing and electronic properties. Similarly, derivatives of this compound may exhibit herbicidal or pesticidal activity when incorporated into novel agrochemical formulations.

In conclusion,6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1806236-99-6) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications in medicine and beyond. Its rich functionalization pattern provides ample opportunities for synthetic innovation and biological exploration. As research continues to uncover new methodologies for modifying heterocyclic scaffolds, this compound is likely to remain an important intermediate in both academic research and industrial development.